Cas no 1153968-35-4 (5,8-Difluoro-3,4-dihydro-2H-1-benzothiopyran-4-one)

• Product Name: 5,8-Difluoro-3,4-dihydro-2H-1-benzothiopyran-4-one
• CAS No: 1153968-35-4
• MF: C₉H₆F₂OS
• MW: 200.205148220062
• CID: 5073262
• PubChem ID: 43519089
• Update Time: 2025-11-02

5,8-Difluoro-3,4-dihydro-2H-1-benzothiopyran-4-one Chemical and Physical Properties

Names and Identifiers

• 5,8-difluorothiochroman-4-one
• 5,8-difluoro-3,4-dihydro-2H-1-benzothiopyran-4-one
• 5,8-difluoro-2,3-dihydrothiochromen-4-one
• 5,8-Difluoro-3,4-dihydro-2H-1-benzothiopyran-4-one

• Inchi： 1S/C9H6F2OS/c10-5-1-2-6(11)9-8(5)7(12)3-4-13-9/h1-2H,3-4H2
• InChI Key： REMASFXZMHTLPE-UHFFFAOYSA-N
• SMILES： S1C2C(=CC=C(C=2C(CC1)=O)F)F

Computed Properties

• Exact Mass: 200.01074231g/mol
• Monoisotopic Mass: 200.01074231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 42.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiochromanes

Additional information on 5,8-Difluoro-3,4-dihydro-2H-1-benzothiopyran-4-one

5,8-Difluoro-3,4-dihydro-2H-1-benzothiopyran-4-one (CAS 1153968-35-4): A Versatile Fluorinated Heterocyclic Compound

5,8-Difluoro-3,4-dihydro-2H-1-benzothiopyran-4-one (CAS 1153968-35-4) is an important fluorinated heterocyclic compound that has gained significant attention in pharmaceutical and materials science research. This benzothiopyranone derivative features a unique molecular structure combining sulfur and oxygen heteroatoms with strategically placed fluorine atoms, making it particularly valuable for drug discovery and advanced material development.

The compound belongs to the class of fluorinated benzothiopyranones, which have shown remarkable potential in medicinal chemistry. Researchers are particularly interested in its 5,8-difluoro substitution pattern, as this configuration can significantly influence the molecule's electronic properties and biological activity. The presence of fluorine atoms at these positions enhances the compound's metabolic stability and bioavailability, key factors in modern drug design.

Recent studies have explored 5,8-Difluoro-3,4-dihydro-2H-1-benzothiopyran-4-one as a potential building block for various therapeutic agents. Its benzothiopyran-4-one core serves as an excellent scaffold for developing enzyme inhibitors, particularly targeting kinases and other signaling proteins involved in disease pathways. The compound's structural features make it valuable for creating selective pharmaceutical intermediates with improved pharmacokinetic properties.

In materials science, 5,8-Difluoro-3,4-dihydro-2H-1-benzothiopyran-4-one has shown promise in the development of advanced organic electronic materials. The difluorinated benzothiopyranone structure contributes to interesting optoelectronic properties, making it potentially useful for organic semiconductors and light-emitting materials. Researchers are investigating its applications in OLED technology and photovoltaic devices, where its electron-deficient character could be advantageous.

The synthesis of 5,8-Difluoro-3,4-dihydro-2H-1-benzothiopyran-4-one typically involves multi-step organic transformations starting from appropriately substituted aromatic precursors. Modern synthetic approaches focus on developing more efficient routes to this fluorinated heterocyclic compound, with particular emphasis on green chemistry principles and atom economy. Recent advancements have improved yields and reduced environmental impact of the production process.

Analytical characterization of 5,8-Difluoro-3,4-dihydro-2H-1-benzothiopyran-4-one typically involves a combination of techniques including NMR spectroscopy (particularly ¹⁹F NMR), mass spectrometry, and X-ray crystallography. These methods confirm the difluorinated benzothiopyranone structure and ensure purity for research applications. The compound's stability under various conditions has been extensively studied to support its use in different research contexts.

In the pharmaceutical industry, 5,8-Difluoro-3,4-dihydro-2H-1-benzothiopyran-4-one has emerged as a valuable intermediate for drug discovery programs. Its benzothiopyran-4-one scaffold is being explored in the development of potential treatments for neurological disorders, inflammatory conditions, and certain metabolic diseases. The strategic placement of fluorine atoms enhances binding affinity to biological targets while improving metabolic stability.

The global market for specialized fluorinated heterocyclic compounds like 5,8-Difluoro-3,4-dihydro-2H-1-benzothiopyran-4-one has been growing steadily, driven by increasing demand from pharmaceutical and materials science sectors. Research organizations and chemical suppliers are expanding their portfolios of such difluorinated building blocks to meet the needs of innovative drug development programs and advanced material research.

Future research directions for 5,8-Difluoro-3,4-dihydro-2H-1-benzothiopyran-4-one include exploring its potential in targeted drug delivery systems and as a component in smart materials. The compound's unique electronic properties of fluorinated benzothiopyranones make it particularly interesting for these cutting-edge applications. Continued investigation of its structure-activity relationships will likely reveal additional valuable applications in both life sciences and materials chemistry.

For researchers working with 5,8-Difluoro-3,4-dihydro-2H-1-benzothiopyran-4-one, proper handling and storage are essential to maintain its stability. While not classified as hazardous under standard conditions, it should be stored in a cool, dry environment protected from light. The compound's chemical stability of benzothiopyran-4-one derivatives has been well documented, but standard laboratory safety practices should always be followed when handling any chemical substance.

The growing interest in fluorinated pharmaceutical intermediates has positioned 5,8-Difluoro-3,4-dihydro-2H-1-benzothiopyran-4-one as an important compound in modern chemical research. Its combination of a benzothiopyranone core with strategic fluorine substitution creates unique opportunities for molecular design in both medicinal chemistry and materials science. As research continues, new applications for this versatile compound are likely to emerge, further expanding its scientific and commercial importance.